Cas no 1803792-63-3 (Ethyl 5-iodo-6-(trifluoromethyl)picolinate)

• Product Name: Ethyl 5-iodo-6-(trifluoromethyl)picolinate
• CAS No: 1803792-63-3
• MF: C₉H₇F₃INO₂
• MW: 345.057065248489
• CID: 4907021
• Update Time: 2025-10-28

Ethyl 5-iodo-6-(trifluoromethyl)picolinate Chemical and Physical Properties

Names and Identifiers

• Ethyl 5-iodo-6-(trifluoromethyl)picolinate

• Inchi： 1S/C9H7F3INO2/c1-2-16-8(15)6-4-3-5(13)7(14-6)9(10,11)12/h3-4H,2H2,1H3
• InChI Key： GWJGZSXIKDVTJB-UHFFFAOYSA-N
• SMILES： IC1=CC=C(C(=O)OCC)N=C1C(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 260
• XLogP3: 3
• Topological Polar Surface Area: 39.2

Additional information on Ethyl 5-iodo-6-(trifluoromethyl)picolinate

Ethyl 5-iodo-6-(trifluoromethyl)picolinate: A Comprehensive Overview

Ethyl 5-iodo-6-(trifluoromethyl)picolinate, with the CAS number 1803792-63-3, is a highly specialized organic compound that has garnered significant attention in the fields of medicinal chemistry and materials science. This compound is characterized by its unique structure, which includes an iodine atom at the 5-position and a trifluoromethyl group at the 6-position of a picolinic acid derivative. The ethyl ester group further enhances its chemical properties, making it a versatile molecule with potential applications in drug design and advanced materials.

The synthesis of Ethyl 5-iodo-6-(trifluoromethyl)picolinate involves a series of carefully optimized reactions, including nucleophilic substitution and esterification processes. Recent advancements in catalytic methods have enabled the efficient production of this compound with high purity, ensuring its reliability for research and industrial applications. The presence of the trifluoromethyl group imparts electronic and steric effects, which are crucial for modulating the compound's reactivity and biological activity.

One of the most promising applications of Ethyl 5-iodo-6-(trifluoromethyl)picolinate lies in its potential as a building block for drug discovery. The iodine atom at the 5-position serves as an excellent leaving group, facilitating various substitution reactions that can lead to diverse bioactive molecules. For instance, researchers have explored its use in constructing heterocyclic compounds with anti-cancer properties. The trifluoromethyl group further enhances the compound's lipophilicity, making it an ideal candidate for designing drugs with improved pharmacokinetic profiles.

Moreover, Ethyl 5-iodo-6-(trifluoromethyl)picolinate has shown remarkable potential in materials science, particularly in the development of advanced polymers and coatings. Its ability to undergo polymerization under mild conditions has led to the creation of high-performance materials with enhanced mechanical and thermal stability. Recent studies have demonstrated its use in creating self-healing polymers, which can autonomously repair minor damages caused by environmental stressors.

The chemical stability of Ethyl 5-iodo-6-(trifluoromethyl)picolinate is another key attribute that makes it suitable for various industrial applications. Its resistance to oxidation and hydrolysis under normal storage conditions ensures a long shelf life, making it a reliable choice for large-scale production processes. Additionally, its compatibility with common solvents and reagents simplifies its integration into existing synthetic workflows.

In terms of environmental impact, Ethyl 5-iodo-6-(trifluoromethyl)picolinate has been evaluated for its biodegradability and eco-friendliness. Studies indicate that it undergoes controlled degradation under specific environmental conditions, minimizing its ecological footprint. This characteristic aligns with the growing demand for sustainable chemical solutions across various industries.

Recent research has also highlighted the potential of Ethyl 5-iodo-6-(trifluoromethyl)picolinate in energy storage technologies. Its unique electronic properties make it a promising candidate for use in lithium-ion batteries and other electrochemical devices. By incorporating this compound into battery components, researchers aim to enhance energy density and improve overall performance.

In conclusion, Ethyl 5-iodo-6-(trifluoromethyl)picolinate (CAS No: 1803792-63-3) is a multifaceted compound with a wide range of applications across different scientific domains. Its distinctive structure, combined with cutting-edge synthetic methods and innovative research directions, positions it as a key player in advancing modern chemistry and materials science.